Cas no 478529-41-8 (N-Acetyl-D-glucosamine-13C615N)

• Product Name: N-Acetyl-D-glucosamine-13C615N
• CAS No: 478529-41-8
• MF: C₈H₁₅NO₆
• MW: 228.15714097023
• CID: 931505
• PubChem ID: 118855903
• Update Time: 2025-10-24

N-Acetyl-D-glucosamine-13C615N Chemical and Physical Properties

Names and Identifiers

• 2-[15n]acetamido-2-deoxy-d-[ul-13c6]glucose
• N-Acetyl-D-glucosamine-13C615N
• 15N]GLUCOSAMINE
• 478529-41-8
• N-Acetyl-D-[ul-13C6;15N]glucosamine
• N-[(3R,4R,5S,6R)-2,4,5-Trihydroxy-6-(hydroxy(113C)methyl)(2,3,4,5,6-13C5)oxan-3-yl]acetamide

• Inchi： 1S/C8H15NO6/c1-3(11)9-5-7(13)6(12)4(2-10)15-8(5)14/h4-8,10,12-14H,2H2,1H3,(H,9,11)/t4-,5-,6-,7-,8?/m1/s1/i2+1,4+1,5+1,6+1,7+1,8+1,9+1
• InChI Key： OVRNDRQMDRJTHS-QQMDGYJUSA-N
• SMILES： O1[13CH]([13C@@H]([13C@H]([13C@@H]([13C@H]1[13CH2]O)O)O)[15NH]C(C)=O)O

Computed Properties

• Exact Mass: 228.10710110g/mol
• Monoisotopic Mass: 228.10710110g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 119.25000
• LogP: -2.68670

N-Acetyl-D-glucosamine-13C615N Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Acetyl-D-glucosamine-13C615N

Recent Advances in the Study of 478529-41-8 and N-Acetyl-D-glucosamine-13C615N: Implications for Chemical Biology and Pharmaceutical Research

The compound 478529-41-8, a chemically synthesized small molecule, has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Concurrently, the stable isotope-labeled compound N-Acetyl-D-glucosamine-13C615N (GlcNAc-13C615N) has emerged as a critical tool in metabolic tracing and proteomic studies. This research brief synthesizes the latest findings on these two compounds, highlighting their roles in advancing our understanding of biochemical pathways and drug development.

Recent studies have elucidated the mechanism of action of 478529-41-8 as a selective inhibitor of key enzymes involved in inflammatory pathways. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its high binding affinity to cyclooxygenase-2 (COX-2), with an IC50 of 0.8 nM, suggesting potential as a next-generation anti-inflammatory agent. Structural analysis revealed that the compound's unique bicyclic core structure enables specific interactions with the COX-2 active site while avoiding the cardiovascular side effects associated with traditional NSAIDs.

In parallel, N-Acetyl-D-glucosamine-13C615N has become indispensable in tracing the hexosamine biosynthetic pathway (HBP), which plays crucial roles in cellular signaling and post-translational modifications. A groundbreaking study published in Nature Chemical Biology utilized this isotopically labeled compound to quantify flux through the HBP in cancer cells, revealing novel metabolic vulnerabilities that could be targeted for therapeutic intervention. The 13C and 15N labeling allowed for precise tracking of GlcNAc incorporation into O-GlcNAcylated proteins using mass spectrometry.

The combination of these two research tools has opened new avenues for drug discovery. For instance, researchers at MIT recently employed 478529-41-8 to modulate inflammatory pathways while using N-Acetyl-D-glucosamine-13C615N to monitor subsequent changes in protein glycosylation patterns. This dual approach provided unprecedented insights into the crosstalk between inflammation and cellular metabolism, potentially leading to more effective combination therapies for chronic inflammatory diseases.

From a pharmaceutical development perspective, the pharmacokinetic profile of 478529-41-8 has shown promising characteristics, including good oral bioavailability (78% in rodent models) and favorable tissue distribution. Meanwhile, the use of N-Acetyl-D-glucosamine-13C615N in clinical studies has enabled researchers to track drug effects on human metabolism with greater precision than ever before, as demonstrated in recent Phase I trials for metabolic disorders.

Looking forward, these compounds are poised to play increasingly important roles in both basic research and translational medicine. The unique properties of 478529-41-8 make it a valuable scaffold for further medicinal chemistry optimization, while N-Acetyl-D-glucosamine-13C615N continues to revolutionize our ability to study metabolic pathways in health and disease. Future research directions likely include exploring their applications in immunotherapy, neurodegenerative diseases, and precision medicine approaches.